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Compound of Interest

2,4-bis(2-phenylpropan-2-
Compound Name:
yl)phenol

Cat. No. B025650

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,4-dicumylphenol (CAS No: 2772-45-4), an organic compound utilized as an
antioxidant and as an intermediate in the synthesis of UV stabilizers.[1] The information
presented herein is intended to support research and development activities by providing key
data and standardized experimental methodologies.

Chemical Identity and Structure
e |[UPAC Name: 2,4-bis(2-phenylpropan-2-yl)phenol[2]
e Synonyms: 2,4-Bis(a,a-dimethylbenzyl)phenol, 2,4-Di-alpha-cumylphenol[3][4]

e Molecular Formula: C24H260[2][3][5][6]
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e Molecular Structure:

Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of 2,4-dicumylphenol,
compiled from various sources.
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Property Value Source(s)

Molecular Weight 330.46 g/mol [21[31[5]
White to light yellow crystalline

Appearance solid.[3][4] Pale yellow liquid [1103114]
above 70°C.[1]

Melting Point 63-65 °C [31[4]

65.5-67 °C [5]

~66 °C [1]

Boiling Point 206 °C @ 15 mmHg [3114]

190-196 °C @ 0.5 Torr

[5]

441.1 °C @ 760 mmHg

[7]

Density

1.063 g/lcm? (@ 20°C)

[3](5]

~1.04 glcm? (@ 70°C)

[1]

Soluble in Methanol.[3] Slightly

Solubility ) [3]
soluble in water.

pKa 10.71 + 0.10 (Predicted) [3]
LogP (Octanol-Water Partition

o 6.85 [7]
Coefficient)
7.2 [2]
Flash Point 204.9 °C [31[7]
~300 °C [1]

Vapor Pressure

2.15x 108 mmHg @ 25°C

[3]

Refractive Index

1.6380 (Estimate)

[3]

1.579

[7]

Experimental Protocols
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This section outlines the detailed methodologies for the determination of the key
physicochemical properties of 2,4-dicumylphenol.

3.1. Melting Point Determination (Capillary Method)

The melting point is determined by heating a small, powdered sample in a sealed capillary
tube.[1][3] The sample is heated slowly in a calibrated apparatus (e.g., a Mel-Temp or Thiele
tube).[5] The temperature range is recorded from the point at which the first drop of liquid
appears to the temperature at which the entire sample is liquid.[5] A narrow melting range (0.5-
1.0°C) is indicative of a pure compound.[5]

3.2. Boiling Point Determination (Distillation Method)

For compounds that are stable at their boiling point, simple distillation is employed. The
compound is heated in a distillation flask, and the temperature of the vapor that distills is
measured by a thermometer placed at the vapor outlet. The boiling point is the temperature at
which the vapor pressure of the liquid equals the atmospheric pressure. For high-boiling
compounds like 2,4-dicumylphenol, vacuum distillation is necessary to prevent decomposition.
The procedure is similar, but the system pressure is reduced, and the boiling point is recorded
along with the corresponding pressure.

3.3. Solubility Determination (Shake-Flask Method)

The solubility of 2,4-dicumylphenol in various solvents is determined using the shake-flask
method. An excess amount of the solid compound is added to a known volume of the solvent in
a sealed flask. The mixture is agitated at a constant temperature until equilibrium is reached
(typically 24-48 hours). The saturated solution is then filtered to remove undissolved solid, and
the concentration of 2,4-dicumylphenol in the filtrate is determined using a suitable analytical
technique, such as UV-Vis spectroscopy or HPLC.

3.4. pKa Determination (Spectrometric Titration)

The acid dissociation constant (pKa) can be determined by spectrometric titration. A solution of
2,4-dicumylphenol is prepared in a suitable solvent mixture (e.g., acetonitrile-water). The UV-
Vis spectrum of the solution is recorded at various pH values. The pKa is calculated from the
changes in absorbance at a wavelength where the protonated and deprotonated forms of the
phenol have different molar absorptivities.
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3.5. LogP Determination (HPLC Method)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and
can be estimated using reverse-phase high-performance liquid chromatography (RP-HPLC). A
calibration curve is generated by plotting the logarithm of the retention times (log k) of a series
of standard compounds against their known LogP values. The retention time of 2,4-
dicumylphenol is then measured under the same chromatographic conditions, and its LogP
value is interpolated from the calibration curve.

3.6. Spectroscopic Analysis

o UV-Vis Spectroscopy: A solution of 2,4-dicumylphenol in a UV-transparent solvent (e.g.,
methanol or ethanol) is prepared. The absorbance spectrum is recorded using a
spectrophotometer, typically over a range of 200-400 nm, to identify the wavelengths of
maximum absorbance (Amax) corresponding to T — TT* electronic transitions in the aromatic
rings.

« Infrared (IR) Spectroscopy: The IR spectrum can be obtained from a solid sample prepared
as a thin film by dissolving the compound in a volatile solvent, depositing it on a salt plate
(e.g., NaCl or KBr), and allowing the solvent to evaporate.[7] Alternatively, an Attenuated
Total Reflectance (ATR) accessory can be used, which requires minimal sample preparation.
The spectrum reveals characteristic absorption bands for functional groups, such as the O-H
stretch of the phenolic hydroxyl group and C-H and C=C stretches of the aromatic rings.

e 1H NMR Spectroscopy: A sample is dissolved in a deuterated solvent (e.g., CDClsz or DMSO-
ds), and a small amount of a reference standard like tetramethylsilane (TMS) is added. The
'H NMR spectrum provides information on the chemical environment of the different protons
in the molecule, their integration (ratio), and their spin-spin coupling interactions, which is
crucial for structural elucidation.

o Gas Chromatography-Mass Spectrometry (GC-MS): A dilute solution of the sample is
injected into a gas chromatograph, where it is vaporized and separated on a capillary
column. The separated components then enter a mass spectrometer, which provides a mass
spectrum corresponding to the fragmentation pattern of the molecule. This technique is used
for both identification and quantification.[4]
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3.7. X-ray Crystallography

To determine the precise three-dimensional atomic structure, a single crystal of 2,4-
dicumylphenol is required. This is typically grown by slow evaporation of a saturated solution.
The crystal is mounted on a diffractometer and irradiated with X-rays. The resulting diffraction
pattern is analyzed to determine the arrangement of atoms within the crystal lattice, providing
definitive structural information.

Experimental Workflow Visualization

The following diagram illustrates a typical laboratory workflow for the synthesis and purification
of 2,4-dicumylphenol.

Synthesis and Purification Workflow for 2,4-Dicumylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dicumylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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